Cas no 142601-20-5 (Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester)

Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester structure
142601-20-5 structure
Product Name:Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester
CAS No:142601-20-5
MF:C11H18O3
MW:198.258823871613
CID:1316627
Update Time:2024-08-18

Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 2-(1-methylethyl)-6-oxo-, methyl ester
    • Inchi: 1S/C11H18O3/c1-7(2)8-5-4-6-9(12)10(8)11(13)14-3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: POSWANCCGXBSCW-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)C(=O)CCCC1C(C)C

Computed Properties

  • Exact Mass: 198.12564

Experimental Properties

  • Density: 1.028±0.06 g/cm3(Predicted)
  • Boiling Point: 270.1±33.0 °C(Predicted)
  • PSA: 43.37
  • pka: 11.98±0.40(Predicted)
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